2-phenoxy-N-(3-phenylpropyl)propanamide

• IUPAC Name: 2-phenoxy-N-(3-phenylpropyl)propanamide
• InChI: InChI=1S/C18H21NO2/c1-15(21-17-12-6-3-7-13-17)18(20)19-14-8-11-16-9-4-2-5-10-16/h2-7,9-10,12-13,15H,8,11,14H2,1H3,(H,19,20)
• InChI Key: BWYSNKBLRLJIRR-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCCCC1=CC=CC=C1)OC2=CC=CC=C2
• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol

Description

2-phenoxy-N-(3-phenylpropyl)propanamide is an organic compound belonging to the class of amides It is characterized by the presence of a phenoxy group and a phenylpropyl group attached to the propanamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-phenoxy-N-(3-phenylpropyl)propanamide typically involves the reaction of 2-phenoxypropanoic acid with 3-phenylpropylamine. The reaction is carried out under controlled conditions, often using a coupling reagent such as N,N’-dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond. The reaction is usually performed in an inert atmosphere to prevent oxidation and other side reactions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-phenoxy-N-(3-phenylpropyl)propanamide can undergo various chemical reactions, including:

Oxidation: The phenyl groups can be oxidized to form corresponding phenolic compounds.

Reduction: The amide group can be reduced to form amines.

Substitution: The phenoxy group can participate in nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles such as hydroxide ions (OH-) or amines can be used under basic conditions.

Major Products

Oxidation: Phenolic derivatives.

Reduction: Corresponding amines.

Substitution: Substituted phenoxy derivatives.

Scientific Research Applications

2-phenoxy-N-(3-phenylpropyl)propanamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with biological targets.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-phenoxy-N-(3-phenylpropyl)propanamide involves its interaction with specific molecular targets. The phenoxy and phenylpropyl groups allow the compound to bind to enzymes or receptors, modulating their activity. This interaction can lead to various biological effects, such as inhibition of enzyme activity or alteration of cellular signaling pathways.

Comparison with Similar Compounds

Similar Compounds

Propanamide: A simpler amide with a propanamide backbone.

Phenoxyacetamide: Contains a phenoxy group attached to an acetamide backbone.

Phenylpropylamine: Contains a phenylpropyl group attached to an amine.

Uniqueness

2-phenoxy-N-(3-phenylpropyl)propanamide is unique due to the combination of phenoxy and phenylpropyl groups, which confer specific chemical and biological properties. This combination allows for diverse applications and interactions that are not observed in simpler amides or related compounds.